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Compound of Interest

Compound Name: Cyclo(D-Leu-D-Pro)

Cat. No.: B1348657

For researchers and professionals in the pharmaceutical and life sciences sectors, the
responsible management of chemical compounds is paramount. This document outlines the
essential procedures for the proper disposal of Cyclo(D-Leu-D-Pro), a dipeptide used in
various research applications. Adherence to these guidelines is crucial for maintaining
laboratory safety and ensuring environmental compliance.

Immediate Safety and Handling Precautions

Before commencing any disposal activities, it is imperative to consult your institution's specific
Environmental Health and Safety (EHS) guidelines. When handling Cyclo(D-Leu-D-Pro),
appropriate personal protective equipment (PPE) is required. This includes, but is not limited to,
safety glasses, a lab coat, and chemical-resistant gloves. All handling of this compound should
be performed in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize the risk of inhalation.

While Cyclo(D-Leu-D-Pro) is not classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it may cause
irritation to the mucous membranes, upper respiratory tract, eyes, and skin.[1] Ingestion,
inhalation, or skin absorption may be harmful.[1] In the event of a spill, the area should be
contained, and the material collected and transferred to a designated chemical waste container
for disposal in accordance with local regulations.[1]

Chemical and Physical Properties
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A summary of the available quantitative data for Cyclo(D-Leu-D-Pro) and its stereoisomers is
presented in the table below for easy reference and comparison. It is important to note the
absence of specific toxicity data for the D-D isomer.

Property Cyclo(L-Leu-L-Pro) Cyclo(D-Leu-L-Pro) Cyclo(D-Leu-D-Pro)
Molecular Formula C11H18N202[2][3] C11H18N202[4] C11H18N202
Molecular Weight 210.27 g/mol [2][3] 210.27 g/mol [4] 210.27 g/mol
CAS Number 2873-36-1[2][3] 36238-67-2[4] 274680-11-4[5][6]
Melting Point 163-165 °C[2] No data available No data available

N _ 427.6 +34.0 °C . .
Boiling Point ) No data available No data available

(Predicted)[2]

o 80 mg/kg (mouse, _ .
Toxicity (LD50) ) No data available No data available
intravenous)|[2]

Room temperature or
Storage Temperature -20°C[7] or 2-8°C[2] No data available -20°C to -80°C for

solutions[5]

Step-by-Step Disposal Protocol

The following protocol provides a detailed methodology for the safe disposal of Cyclo(D-Leu-
D-Pro).

o Waste Segregation: All materials contaminated with Cyclo(D-Leu-D-Pro), including unused
solid compound, solutions, and disposable labware (e.g., pipette tips, gloves, vials), must be
collected in a designated and clearly labeled hazardous waste container.[3][9]

o Container Labeling: The waste container must be appropriately labeled as "Hazardous
Waste" and include the full chemical name, "Cyclo(D-Leu-D-Pro)". If it is a mixed waste
stream, all chemical constituents and their approximate concentrations must be listed.[9]

o Recommended Disposal Method: For the ultimate disposal of Cyclo(D-Leu-D-Pro), chemical
incineration in a facility equipped with an afterburner and scrubber is the recommended
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method.[8] This ensures the complete destruction of the compound and minimizes
environmental release. Do not dispose of this compound down the drain.[9]

e Institutional Guidelines: Always adhere to your institution's specific EHS procedures for
chemical waste disposal.[8][9] Contact your EHS department to schedule a pickup for the
waste container and provide them with an accurate description of its contents.[9]

Disposal Workflow

The logical flow for the proper disposal of Cyclo(D-Leu-D-Pro) is illustrated in the diagram

below.
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Cyclo(D-Leu-D-Pro) Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the safe disposal of Cyclo(D-Leu-D-
Pro).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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